Cas no 1328640-68-1 (2-[4-Chloro-1-(methylethyl)pyrazol-3-yl]acetic acid)

• Product Name: 2-[4-Chloro-1-(methylethyl)pyrazol-3-yl]acetic acid
• CAS No: 1328640-68-1
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 5198081
• Update Time: 2023-08-25

2-[4-Chloro-1-(methylethyl)pyrazol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-1-isopropyl-1H-pyrazol-3-yl)aceticacid
• 2-[4-chloro-1-(methylethyl)pyrazol-3-yl]acetic acid
• STL584442
• 2-(4-chloro-1-propan-2-ylpyrazol-3-yl)acetic acid
• 2-(4-Chloro-1-isopropyl-1H-pyrazol-3-yl)acetic acid
• [4-chloro-1-(propan-2-yl)-1H-pyrazol-3-yl]acetic acid
• 2-(4-chloro-1-isopropyl-pyrazol-3-yl)acetic acid
• 1H-Pyrazole-3-acetic acid, 4-chloro-1-(1-methylethyl)-
• (4-chloro-1-isopropyl-1H-pyrazol-3-yl)acetic acid
• 2-[4-Chloro-1-(methylethyl)pyrazol-3-yl]acetic acid

• Inchi： 1S/C8H11ClN2O2/c1-5(2)11-4-6(9)7(10-11)3-8(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： UQORAERZANNBRE-UHFFFAOYSA-N
• SMILES： ClC1=CN(C(C)C)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1